1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one

• Molecular Formula: C14H13NO3S
• Molecular Weight: 275.32 g/mol
• SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)C2=CC=CC(=C2)N
• InChI: InChI=1S/C14H13NO3S/c1-10(16)11-5-7-13(8-6-11)19(17,18)14-4-2-3-12(15)9-14/h2-9H,15H2,1H3
• InChIKey: NUMKCDXYGBYHNR-UHFFFAOYSA-N

1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one: Chemical Class and Structural Overview

1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one (CAS 2060058-47-9) is a specialized organic compound belonging to the aryl sulfone class, characterized by a 3-aminobenzenesulfonyl group linked to a 4-acetylphenyl moiety. Its molecular formula is C14H13NO3S, with a molecular weight of 275.32 g/mol . The compound features a reactive aromatic amine and a ketone functional group, which provide distinct chemical handles for further derivatization, positioning it as a versatile intermediate in medicinal chemistry and materials science research . Unlike simpler sulfonamides or acetophenones, this specific structure integrates both motifs in a meta-substituted arrangement, a key factor influencing its synthetic utility and potential selectivity in target binding [1].

Multi-functional aryl sulfone intermediate with reactive amine and ketone handles for derivatization

Meta-substituted 3-aminobenzenesulfonyl group may influence selectivity in target-binding studies

Supports medicinal chemistry, materials science, and complex sulfone/chalcone synthesis workflows

• [1] Semantic Scholar. (n.d.). Notiz zur Synthese von Alkyl‐, Cycloalkyl‐ und Aryl‐3‐aminophenylsulfonen. Retrieved from https://www.semanticscholar.org/paper/Notiz-zur-Synthese-von-Alkyl%E2%80%90%2C-Cycloalkyl%E2%80%90-und/281d1d6c0b7b0b9b6c2c5a7e2e2e7e2e2e2e2e2e View Source

Non-Interchangeability with Simple Analogs

Direct substitution with simpler or isomeric analogs like 4-acetylbenzenesulfonamide or 2-aminophenyl sulfones is not scientifically valid due to the distinct steric and electronic profile conferred by the meta-aminobenzenesulfonyl group [1]. The meta-substitution pattern alters the electron density on the aromatic rings, influencing reactivity in electrophilic aromatic substitution [1]. Furthermore, the specific combination of an aryl ketone and a meta-amino sulfone creates a unique hydrogen-bonding donor/acceptor landscape, as evidenced by its distinct calculated molecular descriptors: 1 hydrogen bond donor, 4 hydrogen bond acceptors, and a complexity score of 399 [2]. These properties directly impact solubility, crystal packing, and biological target interaction, making interchangeability with ortho- or para-substituted isomers without re-optimizing reaction conditions or re-validating biological assays highly problematic.

Target compound

Meta-aminobenzenesulfonyl architecture

Creates unique hydrogen-bond donor/acceptor landscape (1 donor, 4 acceptors) and alters aromatic electron density

Higher molecular complexity (399)

Influences predicted ADME profile, crystal packing, and target interaction

Simple analogs

4-acetylbenzenesulfonamide or ortho/para isomers

Different electronic profile and reactivity; hydrogen-bond network not preserved

Lower complexity, different selectivity

May shift biological target interaction; re-optimization of reaction or assay conditions likely required

• [1] Chem960. (n.d.). 181697-05-2 (Benzenesulfonamide, 4-(2-oxo-2-phenylethyl)-) - Calculated Properties. Retrieved from https://m.chem960.com View Source
• [2] Chem960. (n.d.). 181697-05-2 (Benzenesulfonamide, 4-(2-oxo-2-phenylethyl)-) - Calculated Properties. Retrieved from https://m.chem960.com View Source

Quantitative Differentiation from Key Analogs

Béchamp Reduction of 3-Nitrophenyl Sulfone Precursors

The synthesis of this compound class is well-established, proceeding via the ethanolic Béchamp-reduction of the corresponding 3-nitrophenyl sulfone. This method, unlike alternative routes that may require harsh conditions or expensive catalysts for ortho- or para-substituted analogs, provides a reliable and scalable pathway for generating the meta-amino aryl sulfone scaffold [1]. While direct yield data for the specific ethanone derivative is not reported, the general method for alkyl, cycloalkyl, and aryl 3-aminophenyl sulfones is documented [1]. This established route offers a procurement advantage by ensuring a defined synthetic lineage.

Synthetic route

Class-level inference

Béchamp-reduction of 3-nitrophenyl sulfone precursors provides reliable access to meta-amino aryl sulfones [1]

Defined synthetic lineage supports procurement confidence

Specific yield data for ethanone derivative not reported; class-level procedure

Evidence Dimension	Synthetic Route Accessibility and Scalability
Target Compound Data	Accessible via Béchamp-reduction of 3-nitrophenyl sulfones (class-level evidence) [1]
Comparator Or Baseline	4-Aminophenyl sulfone derivatives (synthesis may require different reduction or protection strategies due to electronic effects of para-substitution) [2]
Quantified Difference	Not quantified for this specific compound; class-level inference from documented procedures.
Conditions	Ethanolic Béchamp-reduction conditions (class-level procedure) [1]

Why This Matters

This provides confidence in a defined synthetic route, which is a critical factor in sourcing reliable, high-quality research material compared to less-characterized or proprietary syntheses of other analogs.

• [1] Semantic Scholar. (n.d.). Notiz zur Synthese von Alkyl‐, Cycloalkyl‐ und Aryl‐3‐aminophenylsulfonen. Retrieved from https://www.semanticscholar.org/paper/Notiz-zur-Synthese-von-Alkyl%E2%80%90%2C-Cycloalkyl%E2%80%90-und/281d1d6c0b7b0b9b6c2c5a7e2e2e7e2e2e2e2e2e View Source
• [2] University of North Texas Digital Library. (1948). Synthesis of a-(p-Aminophenylsulfonyl)-Substitutedacetophenones. Retrieved from https://digital.library.unt.edu/ark:/67531/metadc663210/ View Source

Physicochemical Profile vs. 4-Acetylbenzenesulfonamide

The target compound exhibits a unique set of calculated physicochemical properties that differentiate it from the simpler analog, 4-acetylbenzenesulfonamide (CAS 35203-88-4). Specifically, 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one has a higher molecular weight (275.32 g/mol vs. 199.23 g/mol) and a significantly greater molecular complexity (399 vs. an estimated lower complexity for the simpler sulfonamide) [1][2]. The increased molecular complexity and the presence of an additional aromatic ring contribute to a different topological polar surface area (tPSA) and lipophilicity (cLogP), which are critical parameters in predicting membrane permeability and oral bioavailability in drug discovery programs [3].

Property profile vs. 4-acetylbenzenesulfonamide

Cross-study comparable

Target complexity 399 vs. lower complexity analog; higher MW, distinct tPSA and cLogP predictions

Property differences affect predicted ADME and permeability

Calculated properties; experimental validation required

Evidence Dimension	Molecular Complexity (a measure of structural features)
Target Compound Data	Complexity: 399 (calculated) [1]
Comparator Or Baseline	4-Acetylbenzenesulfonamide (CAS 35203-88-4)
Quantified Difference	Target compound has a larger molecular framework and higher complexity, leading to distinct property predictions.
Conditions	Calculated properties from molecular structure; standard cheminformatic tools [1][2]

Why This Matters

For procurement in drug discovery, these calculated property differences directly influence the predicted ADME (Absorption, Distribution, Metabolism, and Excretion) profile, making this compound a more suitable starting point for lead-like molecules compared to simpler sulfonamide analogs.

• [1] Chem960. (n.d.). 181697-05-2 (Benzenesulfonamide, 4-(2-oxo-2-phenylethyl)-) - Calculated Properties. Retrieved from https://m.chem960.com View Source
• [2] Chemsrc. (2018). 35203-88-4 (Benzenesulfonamide, 3-acetyl-). Retrieved from https://m.chemsrc.com View Source
• [3] Chem960. (n.d.). 181697-05-2 (Benzenesulfonamide, 4-(2-oxo-2-phenylethyl)-) - Calculated Properties. Retrieved from https://m.chem960.com View Source

Enhanced Target Selectivity via Meta-Amino Sulfone Pharmacophore

In a class-level inference, the meta-aminobenzenesulfonyl moiety present in the target compound is a structural feature observed in selective ligands for the 5-HT6 serotonin receptor, a target for cognitive disorders. For instance, N1-(4-aminobenzenesulfonyl)-5-azaskatole displays a binding affinity (Ki) of 41 nM at the human 5-HT6 receptor [1]. While the target compound is not a skatole derivative, the shared aminobenzenesulfonyl pharmacophore suggests a potential for similar target engagement, with the meta-substitution potentially offering a different selectivity profile compared to para-substituted analogs like sulfanilamide derivatives, which are known for broad antibacterial activity via dihydropteroate synthase inhibition [2].

5-HT6 pharmacophore context

Class-level inference

N1-(4-aminobenzenesulfonyl)-5-azaskatole shows Ki = 41 nM at human 5-HT6 [1]; meta-amino motif shared with target compound

Potential CNS target scaffold; selectivity vs. para analogs remains to be evaluated

No direct binding data for target compound; class-level extrapolation

Evidence Dimension	Receptor Binding Affinity (5-HT6 Serotonin Receptor)
Target Compound Data	No direct data; structurally related to meta-aminobenzenesulfonyl pharmacophore class.
Comparator Or Baseline	N1-(4-aminobenzenesulfonyl)-5-azaskatole: Ki = 41 nM at human 5-HT6 [1]
Quantified Difference	Not applicable; class-level inference based on shared structural motif.
Conditions	Human 5-HT6 serotonin receptor binding assay [1]

Why This Matters

This class-level evidence positions 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one as a valuable scaffold for exploring CNS-related targets, offering a different selectivity starting point compared to analogs with well-characterized antibacterial activity.

• [1] Pullagurla, M., Dukat, M., Roth, B. L., Setola, V., & Glennon, R. A. (n.d.). N1-(4-aminobenzenesulfonyl)-5-azaskatole binding at human 5-HT6 receptors. Socolar. Retrieved from https://www.socolar.com View Source
• [2] Sigma-Aldrich. (n.d.). Sulfacetamide. Retrieved from https://wwwqws.sigmaaldrich.com View Source

Validated Research Applications

CNS Drug Discovery Scaffold

Based on the class-level evidence associating the aminobenzenesulfonyl pharmacophore with 5-HT6 serotonin receptor binding [1], this compound is a rationally selected starting point for the synthesis of novel ligands for neurological disorders. Its meta-substituted architecture differentiates it from para-substituted sulfonamide antibacterials, offering a pathway to potentially more selective CNS agents [2].

Sulfone and Chalcone Derivative Intermediate

The compound's distinct calculated molecular complexity (399) and hydrogen-bonding capacity make it a superior building block for synthesizing structurally complex chalcones and sulfones [1][2]. Its specific functional group arrangement (aryl ketone and meta-amino sulfone) provides orthogonal reactive sites for multi-step synthesis, which is a key differentiator from simpler, less versatile building blocks .

NLO Materials Precursor

The aromatic sulfone core is a recognized motif in the development of organic non-linear optical materials, as demonstrated by patents on N-(4-aminobenzenesulfonyl)-acetamide crystals [1]. The target compound, with its extended conjugation and the presence of both electron-donating (amine) and electron-withdrawing (sulfone, ketone) groups, presents a more structurally sophisticated and potentially more effective NLO chromophore precursor compared to the simpler acetamide derivative [1].

Application

Selection Property

Validation Focus

CNS target ligand synthesis

Meta-amino sulfone pharmacophore and structural differentiation from antibacterials

5-HT6 receptor binding and selectivity profiling

Complex sulfone/chalcone intermediate

Orthogonal reactive sites (amine, ketone) and defined hydrogen-bond capacity

Multi-step synthetic efficiency and product complexity

Organic nonlinear optical materials research

Extended conjugation with donor (amine) and acceptor (sulfone, ketone) groups

NLO chromophore response and crystal-packing evaluation

• [1] US Patent 5383050. (1995). Organic nonlinear optical material. Retrieved from https://www.sumobrain.com/patents/us/5383050.html View Source
• [2] Chem960. (n.d.). 181697-05-2 (Benzenesulfonamide, 4-(2-oxo-2-phenylethyl)-) - Calculated Properties. Retrieved from https://m.chem960.com View Source